6-(3-Bromophenyl)-3-(difluoromethyl)-2-methylpyridine

• IUPAC Name: 6-(3-bromophenyl)-3-(difluoromethyl)-2-methylpyridine
• InChI: InChI=1S/C13H10BrF2N/c1-8-11(13(15)16)5-6-12(17-8)9-3-2-4-10(14)7-9/h2-7,13H,1H3
• InChI Key: RFQRBOQONBPZHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CC(=CC=C2)Br)C(F)F
• Molecular Formula: C13H10BrF2N
• Molecular Weight: 298.13 g/mol

Description

The compound “6-(3-Bromophenyl)-3-(difluoromethyl)-2-methylpyridine” is a complex organic molecule that contains a pyridine ring, a bromophenyl group, a difluoromethyl group, and a methyl group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridine ring suggests aromaticity, which could confer stability to the molecule. The bromophenyl and difluoromethyl groups are likely to be electron-withdrawing, which could influence the reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The bromine atom on the phenyl ring could be a site for nucleophilic aromatic substitution reactions. The pyridine ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a pyridine ring could make the compound somewhat polar, influencing its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for use in medicinal chemistry, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its functional groups. For example, brominated compounds can sometimes be hazardous due to the potential for bromine to be released.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be interesting to study its reactivity in more detail, or to explore its potential uses in fields like medicinal chemistry or materials science.